molecular formula C12H11IN2O B8319458 1-(4-Iodo-phenyl)-2-(4-methyl-imidazol-1-yl)-ethanone

1-(4-Iodo-phenyl)-2-(4-methyl-imidazol-1-yl)-ethanone

Cat. No.: B8319458
M. Wt: 326.13 g/mol
InChI Key: XKZXBXJBHZMYNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Iodo-phenyl)-2-(4-methyl-imidazol-1-yl)-ethanone is a useful research compound. Its molecular formula is C12H11IN2O and its molecular weight is 326.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11IN2O

Molecular Weight

326.13 g/mol

IUPAC Name

1-(4-iodophenyl)-2-(4-methylimidazol-1-yl)ethanone

InChI

InChI=1S/C12H11IN2O/c1-9-6-15(8-14-9)7-12(16)10-2-4-11(13)5-3-10/h2-6,8H,7H2,1H3

InChI Key

XKZXBXJBHZMYNS-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=N1)CC(=O)C2=CC=C(C=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2.50 g (7.69 mmol) 2-bromo-1-(4-iodo-phenyl)-ethanone in 30 mL ACN are added 1.90 g (23.1 mmol) 4-methylimidazole and the mixture is stirred at rt for 48 h. After that time, the solvent is evaporated and the residue is taken up in EtOAc. The mixture is washed with water and brine (2×) and the organic layer is dried over magnesium sulphate. The solvent is evaporated and the residue is recrystallized from diethyl ether to yield the desired product.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

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